Cas no 1706224-56-7 (4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one
• CAS No: 1706224-56-7
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5366488
• Update Time: 2025-05-19

4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C17H20N2O4S/c1-10-8-14(9-15(20)22-10)23-13-4-6-19(7-5-13)17(21)16-11(2)18-12(3)24-16/h8-9,13H,4-7H2,1-3H3
• InChI Key： OOFDBNUORDYYJW-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(C3SC(C)=NC=3C)=O)CC2)=C1

Additional information on 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one

Compound Introduction: 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one (CAS No. 1706224-56-7)

The compound 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one, identified by its CAS number 1706224-56-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. Its unique scaffold, combining a pyranone core with a piperidine moiety linked to a 2,4-dimethylthiazole carbonyl group, positions it as a versatile intermediate for the synthesis of bioactive molecules.

Recent research in the domain of molecular pharmacology has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The structural features of 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one make it an attractive candidate for further exploration. The presence of the pyranone ring system is particularly noteworthy, as it is commonly associated with bioactivity in various pharmacological contexts. For instance, pyranones have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, depending on their substitution patterns.

The piperidine component of this compound introduces another layer of complexity and potential functionality. Piperidine derivatives are well-documented in the literature for their role as key structural motifs in many drugs used to treat conditions such as hypertension, depression, and neurological disorders. The specific substitution pattern at the piperidine nitrogen—linked to a 2,4-dimethylthiazole moiety—further enhances its pharmacological relevance. This arrangement suggests possible interactions with biological targets such as enzymes or receptors, which could modulate physiological processes.

The 2,4-dimethylthiazole carbonyl group is another critical feature that contributes to the compound's chemical diversity. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The incorporation of this group into the molecular framework of 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one may endow it with similar properties or even novel mechanisms of action. This underscores the compound's potential as a lead structure for further medicinal chemistry optimization.

In the context of drug discovery pipelines, compounds like 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one serve as valuable building blocks. Their complex architecture allows chemists to systematically modify specific regions while retaining core functionalities. This modular approach is particularly useful in identifying analogs with enhanced potency or selectivity. Recent advances in computational chemistry have further facilitated the design and optimization of such molecules by enabling virtual screening and molecular docking studies.

One particularly exciting area of research involves leveraging natural product-inspired scaffolds to develop new therapeutics. The structural motifs found in 4-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one bear some resemblance to certain bioactive natural products. For example, thiazole derivatives have been isolated from various microorganisms and plants, where they often play roles in defense mechanisms or metabolic pathways. By synthesizing and studying compounds like this one, researchers can gain insights into potential therapeutic applications while also contributing to the discovery of new chemical entities.

The synthesis of 4-[1-(2,4-dimethylthiazole)-5-carbonylpiperidinyl]oxy]-6-methylpyranonone (CAS No. 1706224) involves multiple steps that highlight its synthetic complexity. Key synthetic strategies may include condensation reactions between appropriately substituted precursors followed by functional group transformations such as oxidation or reduction. The use of protecting groups during synthesis is essential to ensure regioselectivity and prevent unwanted side reactions.

Once synthesized, 1706224567 can be subjected to various analytical techniques for characterization including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography if single crystals are obtainable. These methods provide detailed information about its molecular structure, confirming its identity and purity before proceeding with biological evaluations.

In terms of biological activity, preliminary studies suggest that derivatives similar to this compound may exhibit promising properties relevant to human health.* For instance, modifications at the piperidine nitrogen or the thiazole ring could influence binding affinity to specific targets.* Further investigation through high-throughput screening (HTS) or rational design approaches could uncover novel pharmacological effects.* Collaborative efforts between synthetic chemists and biochemists are essential for translating these findings into tangible therapeutic benefits.

The development of new drugs is often a lengthy process requiring extensive testing* However,* computational modeling tools have accelerated this timeline by predicting* potential interactions between compounds*and biological targets.* These predictions guide experimental efforts* saving time*and resources.* As computational methods improve,* so too does our ability*to design*and optimize molecules like *CAS no 1706224567 for specific applications.*

The future directions for research involving *CAS no 1706224567 are promising.* Exploration into its derivatives* synthesis pathways*and biological effects will continue*to expand our understanding*of its potential uses.* Additionally,* investigating how structural modifications affect activity levels will provide valuable insights into drug design principles.* By combining experimental data with computational analysis,* scientists can develop more effective strategies*for creating new medicines.